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Compound of Interest

Compound Name: Gigasept

Cat. No.: B1199949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the active ingredients,

mechanism of action, and antimicrobial efficacy of the Gigasept® range of disinfectants. The

information is intended for researchers, scientists, and professionals involved in drug

development and infection control.

Core Active Ingredients and Formulations
The Gigasept® product line encompasses various formulations tailored for specific disinfection

needs. The core active ingredients vary across the product range, with each contributing to the

overall antimicrobial efficacy. The primary formulations and their key active components are

summarized below.

Gigasept® instru AF
Gigasept® instru AF is an aldehyde-free disinfectant designed for the manual cleaning and

disinfection of surgical and medical instruments. Its formulation is based on a combination of a

guanidinium compound, a phenol derivative, and a quaternary ammonium compound.
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Active Ingredient Concentration (in 100g of solution)

Cocospropylene diamineguanidine diacetate 14g - 15.6g

Phenoxypropanols 35g

Benzalkonium chloride 2.5g

Table 1: Active Ingredients in Gigasept® instru AF

Gigasept® AF
Gigasept® AF is another aldehyde-free formulation, suitable for the disinfection of medical

devices, including flexible and rigid endoscopes. This formulation utilizes a combination of a

quaternary ammonium compound, a phenol derivative, and an amino acid derivative.

Active Ingredient Concentration (in 100g of solution)

Didecyldimethylammonium chloride 15g

Phenoxypropanols 10g

Aminoalkylglycine 6.9g

Table 2: Active Ingredients in Gigasept® AF

Gigasept® FF (new)
Gigasept® FF (new) is a high-level disinfectant that is free of formaldehyde and

glutaraldehyde. Its active ingredient is based on succinic dialdehyde.

Active Ingredient Concentration (in 100g of solution)

Reaction product of DMO-THF, ethanol and

water
93.9g

Table 3: Active Ingredient in Gigasept® FF (new)
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Mechanism of Action
The antimicrobial activity of Gigasept® products stems from the combined action of their active

ingredients, which target various essential structures and functions of microorganisms.

Quaternary Ammonium Compounds (QACs)
Benzalkonium chloride and Didecyldimethylammonium chloride are both quaternary

ammonium compounds (QACs), which are cationic surfactants. Their primary mechanism of

action involves the disruption of microbial cell membranes. The positively charged nitrogen

atom in the QAC molecule interacts with the negatively charged phospholipids in the cell

membranes of bacteria and fungi. This interaction leads to a loss of membrane integrity,

causing the leakage of essential intracellular components, such as ions and proteins, ultimately

resulting in cell death.
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Mechanism of Action of Quaternary Ammonium Compounds (QACs)
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Mechanism of Action of Quaternary Ammonium Compounds

Phenoxypropanols
Phenoxypropanols are glycol ethers that contribute to the antimicrobial efficacy of Gigasept®
formulations. While the precise mechanism is not as extensively documented as that of QACs,
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they are known to act as membrane-active agents. They can disrupt the cell membrane and

also inhibit cellular enzymes, contributing to the overall antimicrobial effect.

Guanidinium Compounds
Cocospropylene diamineguanidine diacetate is a guanidinium derivative. Guanidinium

compounds are known for their ability to interact with and disrupt microbial cell membranes,

similar to QACs. The positively charged guanidinium group can bind to negatively charged

components of the cell surface, leading to membrane damage and cell lysis.

Aminoalkylglycine
Aminoalkylglycine is an amphoteric surfactant with antimicrobial properties. Its mechanism of

action is also associated with the disruption of the cell membrane's integrity.

Succinic Dialdehyde
Succinic dialdehyde, the active ingredient in Gigasept® FF (new), belongs to the aldehyde

class of disinfectants. Aldehydes are highly reactive compounds that exert their antimicrobial

effect by alkylating amino and sulfhydryl groups of proteins and nucleic acids. This alkylation

process inactivates essential enzymes and disrupts the genetic material of the microorganisms,

leading to cell death.
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Mechanism of Action of Succinic Dialdehyde

Succinic Dialdehyde
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Mechanism of Action of Succinic Dialdehyde

Quantitative Data on Antimicrobial Efficacy
The antimicrobial efficacy of Gigasept® products is determined according to standardized

European Norms (EN). The following tables summarize the required concentrations and

contact times for different Gigasept® formulations to achieve efficacy against various

microorganisms.

Gigasept® instru AF
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Efficacy Against Standard Concentration Contact Time

Bacteria EN 13727, EN 14561 3% 15 min

2% 30 min

1.5% 60 min

Yeasts EN 13624, EN 14562 3% 15 min

2% 30 min

1.5% 60 min

Mycobacteria EN 14348, EN 14563 3% 30 min

2% 60 min

Enveloped Viruses

(e.g., HBV, HCV, HIV)
RKI/DVV 1.5% 10 min

Adenovirus EN 14476 4% 60 min

Polyomavirus RKI/DVV 4% 60 min

Table 4: Antimicrobial Efficacy of Gigasept® instru AF

Gigasept® AF

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1199949?utm_src=pdf-body
https://www.benchchem.com/product/b1199949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Efficacy Against Standard Concentration Contact Time

Bacteria EN 13727, EN 14561 3% 15 min

2% 30 min

1.5% 60 min

Yeasts EN 13624, EN 14562 2% 15 min

1.5% 60 min

Enveloped Viruses

(e.g., HBV, HCV, HIV)
RKI/DVV 1.5% 10 min

Adenovirus EN 14476 4% 60 min

Papovavirus RKI/DVV 4% 60 min

Table 5: Antimicrobial Efficacy of Gigasept® AF

Gigasept® FF (new)
Efficacy Against Standard Concentration Contact Time

Bacteria EN 13727, EN 14561 5% 15 min

4% 30 min

2% 60 min

Yeasts EN 13624, EN 14562 5% 15 min

4% 30 min

2% 60 min

Mycobacteria EN 14348, EN 14563 7% 15 min

5% 30 min

3% 60 min

Viruses (limited

spectrum)
EN 14476 6% 60 min
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Table 6: Antimicrobial Efficacy of Gigasept® FF (new)

Experimental Protocols
The antimicrobial efficacy data presented above are obtained through standardized testing

methodologies as defined by the European Committee for Standardization (CEN). These

protocols are designed to simulate practical conditions of use.

Bactericidal Activity (EN 13727 & EN 14561)
EN 13727 (Quantitative Suspension Test): This test evaluates the bactericidal activity of a

disinfectant in suspension. A sample of the disinfectant at the desired concentration is mixed

with a bacterial suspension. After a specified contact time and at a defined temperature, the

bactericidal action is neutralized. The number of surviving bacteria is then determined and

compared to the initial bacterial count to calculate the log reduction.

EN 14561 (Quantitative Carrier Test): This test simulates the disinfection of a contaminated

surface. A bacterial suspension is dried onto a carrier (e.g., a glass slide). The carrier is then

immersed in the disinfectant solution for the specified contact time. After neutralization, the

number of surviving bacteria on the carrier is determined.
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Workflow for EN 13727 Bactericidal Suspension Test
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Workflow for EN 13727 Bactericidal Suspension Test
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Yeasticidal and Fungicidal Activity (EN 13624 & EN
14562)
The protocols for testing yeasticidal and fungicidal activity are analogous to the bactericidal

tests, with the key difference being the use of yeast (e.g., Candida albicans) or fungal spores

(e.g., Aspergillus brasiliensis) as the test organisms.

EN 13624 (Quantitative Suspension Test): Evaluates yeasticidal or fungicidal activity in

suspension.

EN 14562 (Quantitative Carrier Test): Evaluates yeasticidal or fungicidal activity on a

contaminated surface.

Mycobactericidal Activity (EN 14348 & EN 14563)
Due to the resistant nature of mycobacteria, the testing protocols for mycobactericidal activity

often involve longer contact times and specific test organisms such as Mycobacterium avium

and Mycobacterium terrae.

EN 14348 (Quantitative Suspension Test): Assesses mycobactericidal activity in a

suspension.

EN 14563 (Quantitative Carrier Test): Assesses mycobactericidal activity on a contaminated

carrier.

Virucidal Activity (EN 14476)
The virucidal activity is determined by a quantitative suspension test where a virus suspension

is exposed to the disinfectant. After the contact time, the mixture is serially diluted and

inoculated into susceptible cell cultures. The viral titer is determined by observing the

cytopathic effect, and the log reduction is calculated compared to a virus control.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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